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Solubility Data and Physical Properties

The following table consolidates the key technical data available for 1,12-Dodecanediamine:

Property Value / Description Source

Solubility in
Ethanol

Almost transparency (qualitative indicator of good solubility) [1]

Solubility in
Water

Poorly soluble (qualitative) [2]

General
Solubility

More soluble in non-polar organic solvents (e.g., hexane,
dichloromethane) than in polar solvents

[2]

Melting Point 70 °C [1]

Boiling Point 145 °C / 2 mmHg [1]

Appearance White to almost white powder to lump [1]
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A scientific study also investigated its behavior in supercritical carbon dioxide (Sc-CO₂). Under the tested

conditions (pressure range of 110–200 bar, temperature range of 313.1–333.1 K), the solubility of 1,12-

Dodecanediamine was not observed because it interacted chemically with the CO₂ [3].

Experimental Context and Protocols

The available data comes from standard quality control and specific research methodologies.

Purity and Titration Analysis: The high purity of the sample (≥98%) was confirmed by Gas

Chromatography (GC) and nonaqueous titration, ensuring reliable solubility measurements [1].
Qualitative Solubility Test: The noted "almost transparency" in ethanol is a standard qualitative

description from chemical supplier specifications, indicating the compound dissolves completely
without forming a cloudy solution [1].

Supercritical CO₂ Solubility Measurement: The research employed a dynamic method [3]. In this
setup, supercritical CO₂ is continuously passed through a vessel containing the solid diamine. The

solute is then precipitated from the saturated CO₂ stream, typically in a collection trap, and the
amount is measured to determine solubility.

The logical workflow of this dynamic method is illustrated below:

SC-CO₂ Supply Equilibrium Vessel
(Solid Solute)

Pressurize & Heat Precipitation TrapSaturated Stream AnalysisPrecipitated Solute

Click to download full resolution via product page

Safety and Handling for Laboratory Use

This compound requires careful handling, particularly in a research setting. Here are the key safety points

from its Globally Harmonized System (GHS) classification:

Hazard Statements [1]:

H331: Toxic if inhaled.

H302: Harmful if swallowed.
H315/H317: Causes skin irritation and may cause an allergic skin reaction.

H319: Causes serious eye irritation.
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H400: Very toxic to aquatic life.

Key Precautionary Measures [1]:

Use only outdoors or in a well-ventilated area.
Wear protective gloves, eye protection, and face protection.

Avoid release into the environment.
Store in a cool, dark place, preferably under inert gas and locked up.

Research Implications Summary

In summary, for your work in drug development:

Ethanol is a suitable solvent for processes involving 1,12-Dodecanediamine.
Water should be avoided as a solvent due to poor solubility.

The compound is reactive, as evidenced by its interaction with supercritical CO₂, which is an
important consideration when selecting reaction media [3].

Always adhere to strict safety protocols to mitigate health and environmental risks.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 1,12-Diaminododecane 2783-17-7 | TCI AMERICA [tcichemicals.com]

2. 1,12-Dodecanediamine [solubilityofthings.com]

3. Solubility of diamines in supercritical carbon dioxide [sciencedirect.com]

To cite this document: Smolecule. [1,12-Dodecanediamine solubility in ethanol and water]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b536530#1-12-

dodecanediamine-solubility-in-ethanol-and-water]

Disclaimer & Data Validity:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.tcichemicals.com/US/en/p/D0091
https://www.smolecule.com/products/s536530?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0896844606002622
https://www.smolecule.com/products/s536530?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/US/en/p/D0091
https://www.solubilityofthings.com/dodecane-112-diamine
https://www.sciencedirect.com/science/article/abs/pii/S0896844606002622
https://www.smolecule.com/products/b536530#1-12-dodecanediamine-solubility-in-ethanol-and-water
https://www.smolecule.com/products/b536530#1-12-dodecanediamine-solubility-in-ethanol-and-water
https://www.smolecule.com/products/b536530#1-12-dodecanediamine-solubility-in-ethanol-and-water
https://www.smolecule.com/products/s536530?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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